2-[4-bromo-2-[(E)-2-cyano-2-(3-methylphenyl)ethenyl]phenoxy]acetic acid

• IUPAC Name: 2-[4-bromo-2-[(E)-2-cyano-2-(3-methylphenyl)ethenyl]phenoxy]acetic acid
• InChI: InChI=1S/C18H14BrNO3/c1-12-3-2-4-13(7-12)15(10-20)8-14-9-16(19)5-6-17(14)23-11-18(21)22/h2-9H,11H2,1H3,(H,21,22)/b15-8-
• InChI Key: OYMVPBXOWSRCQI-NVNXTCNLSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=CC2=C(C=CC(=C2)Br)OCC(=O)O)C#N
• Isomeric SMILES: CC1=CC(=CC=C1)/C(=C\C2=C(C=CC(=C2)Br)OCC(=O)O)/C#N
• Molecular Formula: C18H14BrNO3
• Molecular Weight: 372.2 g/mol

Description

2-[4-bromo-2-[(E)-2-cyano-2-(3-methylphenyl)ethenyl]phenoxy]acetic acid is an organic compound with a complex structure that includes a bromine atom, a cyano group, and a phenoxyacetic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-bromo-2-[(E)-2-cyano-2-(3-methylphenyl)ethenyl]phenoxy]acetic acid typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Knoevenagel Condensation: This step involves the reaction of an aldehyde with a cyano compound to form the ethenyl group.

Phenoxyacetic Acid Formation: The final step involves the formation of the phenoxyacetic acid moiety through an etherification reaction.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to increase yield and reduce reaction times.

Chemical Reactions Analysis

Types of Reactions

2-[4-bromo-2-[(E)-2-cyano-2-(3-methylphenyl)ethenyl]phenoxy]acetic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove or modify the cyano group.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Substitution: Nucleophiles such as sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) are commonly used.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may yield amines or alcohols.

Scientific Research Applications

2-[4-bromo-2-[(E)-2-cyano-2-(3-methylphenyl)ethenyl]phenoxy]acetic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and its potential as a therapeutic agent.

Medicine: Research is ongoing to explore its potential use in drug development, particularly for its anti-inflammatory and anticancer properties.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of other complex molecules.

Mechanism of Action

The mechanism of action of 2-[4-bromo-2-[(E)-2-cyano-2-(3-methylphenyl)ethenyl]phenoxy]acetic acid involves its interaction with specific molecular targets and pathways. The compound may act by:

Binding to Receptors: It can bind to specific receptors on the cell surface, triggering a cascade of intracellular events.

Inhibiting Enzymes: The compound may inhibit the activity of certain enzymes, thereby affecting metabolic pathways.

Modulating Gene Expression: It can influence the expression of genes involved in various cellular processes.

Comparison with Similar Compounds

2-[4-bromo-2-[(E)-2-cyano-2-(3-methylphenyl)ethenyl]phenoxy]acetic acid can be compared with other similar compounds, such as:

4-bromo-2-methylphenylacetic acid: This compound lacks the cyano and ethenyl groups, making it less complex and potentially less versatile in its applications.

4-bromo-2-[(E)-2-(4-chlorophenyl)-2-cyanovinyl]phenoxyacetic acid: This compound has a similar structure but includes a chlorine atom instead of a methyl group, which may affect its reactivity and biological activity.

The uniqueness of 2-[4-bromo-2-[(E)-2-cyano-2-(3-methylphenyl)ethenyl]phenoxy]acetic acid lies in its specific combination of functional groups, which confer distinct chemical and biological properties.